2-[N-(3-cyanobenzoyl)amino]-4-ethoxycarbonyl-1,3-thiazole

• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol
• IUPAC Name: ethyl 2-[(3-cyanobenzoyl)amino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C14H11N3O3S/c1-2-20-13(19)11-8-21-14(16-11)17-12(18)10-5-3-4-9(6-10)7-15/h3-6,8H,2H2,1H3,(H,16,17,18)
• InChI Key: SPLABMSNRLGXIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC(=O)C2=CC=CC(=C2)C#N

Description

2-[N-(3-cyanobenzoyl)amino]-4-ethoxycarbonyl-1,3-thiazole is a useful research compound. Its molecular formula is C14H11N3O3S and its molecular weight is 301.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 15 ml of dried tetrahydrofuran, 968 mg of 2-amino-4-ethoxycarbonyl-1,3-thiazolehydrobromide were suspended. To the suspension, 1.19 g of triethylamine were added. A solution of 3-cyanobenzoyl chloride dissolved in 3 ml of dried tetrahydrofuran was added dropwise to the resulting mixture under ice cooling, followed by stirring at room temperature for 3 hours. Water was added to the reaction mixture and the resulting mixture was extracted with chloroform. The organic layer was then dried over magnesium sulfate. The solvent was then distilled off under reduced pressure. The residue was purified by chromatography on a silica gel column (chloroform: methanol=10:1), whereby 980 mg of 2-[N-(3-cyanobenzoyl)amino]-4-ethoxycarbonyl-1,3-thiazole were obtained as white crystals. Yield: 83%.